molecular formula C12H12F3NO3 B13017130 3-Methyl-4-oxo-N-(2,2,2-trifluoroethyl)-4,5,6,7-tetrahydrobenzofuran-2-carboxamide

3-Methyl-4-oxo-N-(2,2,2-trifluoroethyl)-4,5,6,7-tetrahydrobenzofuran-2-carboxamide

Cat. No.: B13017130
M. Wt: 275.22 g/mol
InChI Key: JSRLCBLIBQNVLR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound features a tetrahydrobenzofuran core substituted with a methyl group at position 3, a ketone at position 4, and a trifluoroethyl carboxamide at position 2. Its structural complexity and trifluoroethyl group confer unique electronic and steric properties, making it a subject of interest in medicinal and agrochemical research.

Properties

Molecular Formula

C12H12F3NO3

Molecular Weight

275.22 g/mol

IUPAC Name

3-methyl-4-oxo-N-(2,2,2-trifluoroethyl)-6,7-dihydro-5H-1-benzofuran-2-carboxamide

InChI

InChI=1S/C12H12F3NO3/c1-6-9-7(17)3-2-4-8(9)19-10(6)11(18)16-5-12(13,14)15/h2-5H2,1H3,(H,16,18)

InChI Key

JSRLCBLIBQNVLR-UHFFFAOYSA-N

Canonical SMILES

CC1=C(OC2=C1C(=O)CCC2)C(=O)NCC(F)(F)F

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methyl-4-oxo-N-(2,2,2-trifluoroethyl)-4,5,6,7-tetrahydrobenzofuran-2-carboxamide typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

    Formation of the Tetrahydrobenzofuran Ring: This step involves the cyclization of a suitable precursor to form the tetrahydrobenzofuran ring.

    Introduction of the Trifluoroethyl Group: The trifluoroethyl group is introduced through a nucleophilic substitution reaction.

    Formation of the Carboxamide Group: The carboxamide group is formed by reacting the intermediate with an appropriate amine under suitable conditions.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to improve yield and reduce costs. This can include the use of catalysts, optimized reaction conditions, and purification techniques to ensure the final product’s purity and quality.

Chemical Reactions Analysis

Types of Reactions

3-Methyl-4-oxo-N-(2,2,2-trifluoroethyl)-4,5,6,7-tetrahydrobenzofuran-2-carboxamide can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxides.

    Reduction: Reduction reactions can convert the carbonyl group to an alcohol.

    Substitution: The trifluoroethyl group can be substituted with other functional groups under suitable conditions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

    Substitution: Nucleophiles such as amines and thiols can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols.

Scientific Research Applications

3-Methyl-4-oxo-N-(2,2,2-trifluoroethyl)-4,5,6,7-tetrahydrobenzofuran-2-carboxamide has several scientific research applications, including:

    Medicinal Chemistry: The compound is studied for its potential as a drug candidate due to its unique structure and pharmacological properties.

    Biology: It is used in biological studies to understand its effects on various biological pathways and targets.

    Industry: The compound’s unique properties make it useful in industrial applications, such as the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-Methyl-4-oxo-N-(2,2,2-trifluoroethyl)-4,5,6,7-tetrahydrobenzofuran-2-carboxamide involves its interaction with specific molecular targets and pathways. The compound may act as a modulator of certain receptors or enzymes, leading to changes in cellular signaling and function. The exact molecular targets and pathways involved can vary depending on the specific application and context.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structural Analogs

N-(4-Fluorobenzyl)-3,6,6-trimethyl-4-oxo-4,5,6,7-tetrahydro-1-benzofuran-2-carboxamide
  • Key Differences : Replaces the trifluoroethyl group with a fluorobenzyl substituent.
  • Impact : The aromatic fluorobenzyl group may enhance π-π stacking interactions with biological targets but could reduce solubility compared to the trifluoroethyl analog.
  • Applications : Explored for kinase inhibition due to its planar aromatic substituent .
Ethyl 3-Amino-5,5-difluoro-4,5,6,7-tetrahydrobenzofuran-2-carboxylate
  • Key Differences: Lacks the carboxamide group and methyl/oxo substituents; features an amino group and ethyl ester.
  • Impact: The ester group increases hydrolytic instability but allows for prodrug strategies. The amino group enables hydrogen bonding, differing from the trifluoroethyl carboxamide’s electronegative profile .

Functional Group Variants

N-[(4-Hydroxy-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)methyl]oxane-4-carboxamide
  • Key Differences : Replaces the benzofuran core with benzothiophene and introduces an oxane carboxamide.
  • The oxane group may improve water solubility .
2-{[(2-Methylphenoxy)acetyl]amino}-N-(tetrahydrofuran-2-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
  • Key Differences: Substitutes benzofuran with benzothiophene and adds a phenoxyacetyl group.
  • Impact: The phenoxyacetyl group increases steric bulk, which may reduce membrane permeability but enhance target specificity. The tetrahydrofuranylmethyl group offers conformational flexibility .

Pharmacological Profile Comparisons

Compound Name Core Structure Substituents Molecular Weight (g/mol) Key Properties
Target Compound Tetrahydrobenzofuran 3-Me, 4-Oxo, N-(CF₃CH₂) 305.3 High lipophilicity, metabolic stability
N-(4-Fluorobenzyl) analog Tetrahydrobenzofuran 3,6,6-Me₃, N-(4-F-Bn) 359.4 Enhanced aromatic interactions, moderate solubility
Ethyl 3-amino-5,5-difluoro analog Tetrahydrobenzofuran 5,5-F₂, NH₂, COOEt 269.2 Prodrug potential, hydrogen bonding capacity
Benzothiophene-oxane carboxamide Benzothiophene Oxane-4-carboxamide 280.4 Improved solubility, thiophene-mediated target binding

Biological Activity

3-Methyl-4-oxo-N-(2,2,2-trifluoroethyl)-4,5,6,7-tetrahydrobenzofuran-2-carboxamide is an organic compound characterized by its complex structure and potential therapeutic applications. The presence of a trifluoroethyl group enhances its lipophilicity, which may influence its biological interactions. This article provides a detailed overview of the biological activity associated with this compound, including relevant case studies and research findings.

Chemical Structure and Properties

The molecular formula of 3-Methyl-4-oxo-N-(2,2,2-trifluoroethyl)-4,5,6,7-tetrahydrobenzofuran-2-carboxamide is C12H12F3NO3C_{12}H_{12}F_3NO_3, with a molecular weight of approximately 293.25 g/mol. Its structure features a tetrahydrobenzofuran core that is significant for its biological activity.

Biological Activities

Research indicates that compounds similar to 3-Methyl-4-oxo-N-(2,2,2-trifluoroethyl)-4,5,6,7-tetrahydrobenzofuran-2-carboxamide exhibit various biological activities:

  • Antimicrobial Activity : Preliminary studies suggest that derivatives of this compound may possess antibacterial properties. For example, related compounds have shown effective inhibition against multiple Gram-positive and Gram-negative bacteria with minimum inhibitory concentrations (MIC) ranging from 0.004 mg/mL to 0.045 mg/mL .
  • Antifungal Activity : Similar compounds have demonstrated antifungal activity with MIC values in the range of 0.004–0.06 mg/mL against various fungal strains .

The biological activity of 3-Methyl-4-oxo-N-(2,2,2-trifluoroethyl)-4,5,6,7-tetrahydrobenzofuran-2-carboxamide may be attributed to its interaction with specific biological targets. Molecular docking studies have been employed to elucidate these interactions:

  • Bacterial Targets : The inhibition mechanism against bacteria like E. coli involves interference with MurB enzyme activity .
  • Fungal Targets : For antifungal activity, the compound may inhibit lanosterol demethylase in fungi such as CYP51Ca, which is critical for ergosterol biosynthesis .

Case Studies and Research Findings

Several studies have evaluated the biological activity of structurally related compounds:

Compound Name Activity MIC (mg/mL) Notes
Compound 8Antibacterial0.004–0.03Most active against En. cloacae
Compound 11Antibacterial0.011Good activity against S. aureus
Compound 15Antifungal0.004–0.06Most potent against T. viride

The structure–activity relationship (SAR) analysis indicates that modifications to the core structure significantly influence both antimicrobial and antifungal activities.

Synthesis and Derivatives

The synthesis of 3-Methyl-4-oxo-N-(2,2,2-trifluoroethyl)-4,5,6,7-tetrahydrobenzofuran-2-carboxamide typically involves multiple synthetic steps requiring optimization for yield and selectivity. The ability to create derivatives can enhance its biological profile and broaden its therapeutic applications.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.